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Stock Solution Preparation

The following protocol is adapted from supplier recommendations for preparing a standard 100 mg/mL stock

solution in DMSO [1].

Calculation: Determine the mass of Isorhapontin needed. To prepare 1 mL of a 100 mg/mL solution,
weigh 100 mg of Isorhapontin.

Weighing: Accurately weigh the calculated mass of Isorhapontin powder using an analytical
balance.

Dissolution: Transfer the powder to a volumetric vial. Add the appropriate volume of anhydrous
DMSO to achieve the final concentration (e.g., 1 mL for a 100 mg/mL solution).

Mixing: Cap the vial tightly and mix thoroughly. To aid dissolution, you can:
Warm the tube at 37°C.

Shake it in an ultrasonic bath for a short period [2].
Aliquoting and Storage:

For immediate use, the solution can be stored at -20°C for approximately one month.
For long-term storage, aliquot the solution and store it at -80°C, where it can be kept for up to 6
months.
Avoid repeated freeze-thaw cycles to prevent product inactivation [1].

The table below provides a dilution guide for various target concentrations from a 100 mg/mL stock solution.
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Target
Concentration

Volume of Stock Solution (from 100
mg/mL)

Volume of
Solvent

Total
Volume

5 mM 11.9 µL 988.1 µL 1000 µL

10 mM 23.8 µL 976.2 µL 1000 µL

50 mM 118.9 µL 881.1 µL 1000 µL

> Note: The information in this guide is intended for research purposes only. It is not for drug, household, or

other uses. Please refer to the Material Safety Data Sheet (MSDS) for safe handling practices.

Experimental Workflow and Antifungal Context

The following diagram outlines the general workflow for preparing and using an Isorhapontin stock

solution, leading to its potential application in antifungal assays.
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Weigh Isorhapontin Powder

Dissolve in DMSO
(100 mg/mL)

Mix (Vortex/Sonicate)

Aliquot for Storage

Store at -80°C

Thaw Aliquot for Use

Dilute to Working
Concentration

Apply to Fungal Model
(e.g., Trichoderma spp.)

Measure Inhibition of
Cellulolytic Enzymes

(CBH I, Endoglucanase I)
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Isorhapontin is known to function as an antifungal agent by inhibiting key fungal enzymes. It targets

cellobiohydrolase I (CBH I) with a reported Ki of 57.2 µM and also inhibits the activity of endoglucanase

I in Trichoderma species [1]. Research on Norway spruce has shown that Isorhapontin and related stilbenes

are part of the plant's inducible defense system; fungal inoculation increases stilbene synthase gene

expression and tetrahydroxystilbene production, with extracts from stilbene-producing lines demonstrating

significant fungal growth inhibition [3].

Key Practical Considerations

Solubility Note: While highly soluble in DMSO, Isorhapontin is only slightly soluble in acetone [2]
[4]. DMSO is the recommended solvent for creating concentrated stock solutions.

Handling Precautions: When opening the vial, allow it to sit at room temperature for at least an hour
to prevent condensation and water absorption, as the compound can be hygroscopic [2] [4]. Always

use aseptic techniques to maintain solution integrity.
Experimental Design: When planning antifungal experiments, consider using the Ki value (57.2 µM)
as a starting point for determining your working concentrations [1].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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solution-preparation]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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